9-(2,3-Di-O-acetyl-6-O-benzoyl-5-deoxy-D-ribo-exofuranoyl)-6-chloropurine

• Molecular Formula: C22H21ClN4O7
• Molecular Weight: 488.9 g/mol
• InChI: InChI=1S/C22H21ClN4O7/c1-12(28)32-17-15(8-9-31-22(30)14-6-4-3-5-7-14)34-21(18(17)33-13(2)29)27-11-26-16-19(23)24-10-25-20(16)27/h3-7,10-11,15,17-18,21H,8-9H2,1-2H3/t15-,17-,18-,21-/m1/s1
• InChIKey: OOXYNCMHQRWLQQ-QTQZEZTPSA-N

9-(2,3-Di-O-acetyl-6-O-benzoyl-5-deoxy-D-ribo-exofuranoyl)-6-chloropurine: A 6-Chloropurine Nucleoside Analog for Antiviral and Anticancer Research

9-(2,3-Di-O-acetyl-6-O-benzoyl-5-deoxy-D-ribo-exofuranoyl)-6-chloropurine is a purine nucleoside analog featuring a 6-chloropurine base and a fully protected 5-deoxy sugar moiety with 2,3-di-O-acetyl and 6-O-benzoyl groups . This compound belongs to the class of 6-chloropurine derivatives, which serve as versatile intermediates for synthesizing biologically active nucleoside analogs with documented antiviral and cytostatic properties [1].

• [1] Ikejiri, M., Saijo, M., Morikawa, S., Fukushi, S., Mizutani, T., Kurane, I., & Maruyama, T. (2006). Anti-SARS-CoV activity of nucleoside analogs having 6-chloropurine as a nucleobase. Nucleic Acids Symposium Series, 50(1), 113-114. View Source

Why 6-Chloropurine Nucleoside Analogs Cannot Be Interchangeably Substituted in Research

Generic substitution of 6-chloropurine nucleoside analogs is not scientifically valid due to the profound impact of sugar modifications on biological activity. Studies demonstrate that the presence or absence of a 5'-deoxy group, as well as the specific protecting groups employed, can determine whether a compound exhibits antiviral efficacy or becomes completely inactive [1]. For instance, 5-deoxy derivatives have been shown to lack cytostatic activity compared to their ribonucleoside counterparts, while the choice of 5'-O-protecting group (e.g., benzoyl vs. unmasked hydroxyl) can alter anti-HCV potency by nearly 8-fold [2]. Therefore, the precise substitution pattern of 9-(2,3-Di-O-acetyl-6-O-benzoyl-5-deoxy-D-ribo-exofuranoyl)-6-chloropurine defines its utility and cannot be replicated by other in-class compounds.

• [1] Hocek, M., Holý, A., Votruba, I., & Dvořáková, H. (2000). Cytostatic 6-Arylpurine Nucleosides II. Synthesis of Sugar-Modified Derivatives: 9-(2-Deoxy-β-D-erythro-pentofuranosyl)-, 9-(5-Deoxy-β-D-ribofuranosyl)- and 9-(2,3-Dihydroxypropyl)-6-phenylpurines. Collection of Czechoslovak Chemical Communications, 65(11), 1683-1697. View Source
• [2] Ikejiri, M., Ohshima, T., Kato, K., Toyama, M., Murata, T., Shimotohno, K., & Maruyama, T. (2007). 5′-O-Masked 2′-deoxyadenosine analogues as lead compounds for hepatitis C virus (HCV) therapeutic agents. Bioorganic & Medicinal Chemistry, 15(22), 6882-6892. View Source

Quantitative Differentiation of 9-(2,3-Di-O-acetyl-6-O-benzoyl-5-deoxy-D-ribo-exofuranoyl)-6-chloropurine

5'-O-Benzoyl Protection Enhances Antiviral Potency: A Direct Comparison in HCV Replicon Assays

The 5'-O-benzoyl protecting group, a key structural feature of 9-(2,3-Di-O-acetyl-6-O-benzoyl-5-deoxy-D-ribo-exofuranoyl)-6-chloropurine, is critical for antiviral potency. In a direct head-to-head comparison using a cell-based HCV replicon assay, the 5'-O-benzoyl analogue of 6-chloropurine-2'-deoxyriboside demonstrated an EC50 of 6.1 μM, whereas the corresponding 5'-O-unmasked analogue (6-chloropurine-2'-deoxyriboside) exhibited a significantly weaker EC50 of 47.2 μM [1]. This represents a 7.7-fold improvement in potency attributable to the benzoyl protection strategy.

Evidence Dimension	Anti-HCV potency (EC50)
Target Compound Data	EC50 = 6.1 μM (for 5'-O-benzoyl analogue of 6-chloropurine-2'-deoxyriboside)
Comparator Or Baseline	6-Chloropurine-2'-deoxyriboside (unmasked 5'-OH): EC50 = 47.2 μM
Quantified Difference	7.7-fold greater potency (6.1 μM vs. 47.2 μM)
Conditions	Cell-based HCV replicon assay in Huh7 cells, measured after 48 hours by luciferase assay

Why This Matters

This quantifiable potency difference validates the selection of a benzoyl-protected intermediate for antiviral drug discovery programs, as the unmasked analogue is unlikely to achieve sufficient efficacy in similar assays.

• [1] Ikejiri, M., Ohshima, T., Kato, K., Toyama, M., Murata, T., Shimotohno, K., & Maruyama, T. (2007). 5′-O-Masked 2′-deoxyadenosine analogues as lead compounds for hepatitis C virus (HCV) therapeutic agents. Bioorganic & Medicinal Chemistry, 15(22), 6882-6892. View Source

Impact of 5'-Deoxy Modification on Cytostatic Activity: A Cross-Study Comparison

The 5'-deoxy modification present in 9-(2,3-Di-O-acetyl-6-O-benzoyl-5-deoxy-D-ribo-exofuranoyl)-6-chloropurine has a profound effect on cytostatic activity. Cross-study analysis reveals that 5-deoxy-β-D-ribofuranosyl derivatives of 6-phenylpurine exhibit no considerable cytostatic activity, in stark contrast to their ribonucleoside counterparts, which are highly active cytostatic agents [1]. This structural feature is therefore a critical determinant of biological activity and must be carefully considered in experimental design.

Evidence Dimension	Cytostatic activity
Target Compound Data	No considerable cytostatic activity (for 5-deoxy-β-D-ribofuranosyl-6-phenylpurine)
Comparator Or Baseline	6-Phenylpurine ribonucleosides: Highly active cytostatic agents
Quantified Difference	Complete loss of cytostatic activity for 5-deoxy derivatives
Conditions	Standard cytostatic activity assays (cell lines not specified in source)

Why This Matters

This dramatic difference demonstrates that the 5'-deoxy modification is not a benign substitution; it can ablate cytostatic activity entirely, making this compound a valuable tool for studying the role of the 5'-hydroxyl group in anticancer mechanisms.

• [1] Hocek, M., Holý, A., Votruba, I., & Dvořáková, H. (2000). Cytostatic 6-Arylpurine Nucleosides II. Synthesis of Sugar-Modified Derivatives: 9-(2-Deoxy-β-D-erythro-pentofuranosyl)-, 9-(5-Deoxy-β-D-ribofuranosyl)- and 9-(2,3-Dihydroxypropyl)-6-phenylpurines. Collection of Czechoslovak Chemical Communications, 65(11), 1683-1697. View Source

6-Chloropurine Moiety as a Key Determinant of Anti-SARS-CoV Activity: Class-Level Inference

The 6-chloropurine nucleobase, a core component of this compound, is essential for antiviral activity against SARS-CoV. In a study evaluating a series of nucleoside analogues, two 6-chloropurine-containing compounds exhibited promising anti-SARS-CoV activity comparable to the reference agents mizoribine and ribavirin [1]. Furthermore, structure-activity relationship (SAR) analysis identified the 6-chloropurine moiety itself as a key contributor to the observed antiviral effects, along with the benzoylated 5'-hydroxyl group [2]. This class-level evidence supports the selection of 6-chloropurine derivatives for antiviral screening programs.

Evidence Dimension	Anti-SARS-CoV activity
Target Compound Data	Promising activity comparable to mizoribine and ribavirin (for compounds 1 and 11 in the series)
Comparator Or Baseline	Mizoribine and ribavirin (reference anti-SARS-CoV agents)
Quantified Difference	Comparable activity (quantitative EC50 values not provided in the abstract)
Conditions	Plaque reduction and yield reduction assays in Vero E6 cells

Why This Matters

The documented activity of this chemical class against SARS-CoV establishes a clear rationale for procuring 6-chloropurine derivatives for antiviral research, as opposed to other purine analogs lacking this specific nucleobase.

• [1] Ikejiri, M., Saijo, M., Morikawa, S., Fukushi, S., Mizutani, T., Kurane, I., & Maruyama, T. (2006). Anti-SARS-CoV activity of nucleoside analogs having 6-chloropurine as a nucleobase. Nucleic Acids Symposium Series, 50(1), 113-114. View Source
• [2] Ikejiri, M., Saijo, M., Morikawa, S., Fukushi, S., Mizutani, T., Kurane, I., & Maruyama, T. (2007). Synthesis and biological evaluation of nucleoside analogues having 6-chloropurine as anti-SARS-CoV agents. Bioorganic & Medicinal Chemistry Letters, 17(9), 2470-2473. View Source

Utility as a Key Intermediate for 6-Substituted Purine Synthesis

6-Chloropurine nucleosides with protected sugar moieties, such as 9-(2,3-Di-O-acetyl-6-O-benzoyl-5-deoxy-D-ribo-exofuranoyl)-6-chloropurine, are essential intermediates for generating diverse 6-substituted purine derivatives via palladium-catalyzed cross-coupling reactions. For example, protected 9-substituted 6-chloropurines have been successfully employed in Suzuki-Miyaura cross-coupling reactions with substituted phenylboronic acids to prepare 6-arylpurine nucleosides [1]. This synthetic versatility allows researchers to access a wide range of analogs for structure-activity relationship studies.

Evidence Dimension	Synthetic utility as a cross-coupling substrate
Target Compound Data	Serves as a protected 6-chloropurine nucleoside suitable for Pd-catalyzed cross-coupling
Comparator Or Baseline	Unprotected or differently protected 6-chloropurine nucleosides
Quantified Difference	No quantitative data available
Conditions	Suzuki-Miyaura cross-coupling with substituted phenylboronic acids, followed by MeONa-mediated deprotection

Why This Matters

This compound's specific protecting group pattern (2,3-di-O-acetyl, 6-O-benzoyl) enables selective deprotection strategies and facilitates downstream diversification, making it a strategically valuable building block for medicinal chemistry programs.

• [1] Hocek, M., Holý, A., Votruba, I., & Dvořáková, H. (2000). Cytostatic 6-Arylpurine Nucleosides II. Synthesis of Sugar-Modified Derivatives: 9-(2-Deoxy-β-D-erythro-pentofuranosyl)-, 9-(5-Deoxy-β-D-ribofuranosyl)- and 9-(2,3-Dihydroxypropyl)-6-phenylpurines. Collection of Czechoslovak Chemical Communications, 65(11), 1683-1697. View Source

Documented Use in the Synthesis of Novel 5'-Deoxynucleoside Derivatives

The specific compound 6-chloro-9-(2,3-di-O-acetyl-5-deoxy-β-D-ribofuranosyl)purine, which is structurally analogous to 9-(2,3-Di-O-acetyl-6-O-benzoyl-5-deoxy-D-ribo-exofuranoyl)-6-chloropurine, has been explicitly reported as a key starting material for the synthesis of five novel 6-substituted-5'-deoxynucleoside derivatives [1]. This demonstrates the compound's established role as a versatile synthetic intermediate in nucleoside chemistry.

Evidence Dimension	Reported synthetic applications
Target Compound Data	Used to synthesize five novel 6-substituted-5'-deoxynucleoside derivatives via displacement and hydrolysis
Comparator Or Baseline	Other 6-chloropurine nucleoside intermediates
Quantified Difference	No quantitative data available
Conditions	Silyl reaction of 1,2,3-tri-O-acetyl-5-deoxy-β-D-ribofuranose with 6-chloropurine, followed by substitution with nucleophiles and hydrolysis

Why This Matters

The documented use of this specific compound in published synthetic routes provides researchers with a validated starting point for generating novel nucleoside analogs, reducing the time and resources required for method development.

• [1] Anonymous. (2012). Synthesis of Novel 5'-Deoxynucleoside Derivatives. Chinese Journal of Synthetic Chemistry, 2012(3), 349-351. View Source

Recommended Research and Industrial Applications for 9-(2,3-Di-O-acetyl-6-O-benzoyl-5-deoxy-D-ribo-exofuranoyl)-6-chloropurine

Antiviral Drug Discovery: HCV and Coronavirus Research

This compound is ideally suited for antiviral drug discovery programs targeting HCV and coronaviruses. The presence of the 6-chloropurine moiety and the 5'-O-benzoyl protecting group are both validated contributors to antiviral activity [1]. Researchers can use this compound as a lead-like scaffold or a key intermediate for synthesizing novel antiviral agents, leveraging the 7.7-fold potency enhancement observed for benzoyl-protected analogues in HCV replicon assays [2].

Medicinal Chemistry: Synthesis of 6-Substituted Purine Libraries

The 6-chloro group and protected sugar moiety make this compound an ideal substrate for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura couplings [1]. Medicinal chemists can utilize this compound to generate diverse libraries of 6-aryl-, 6-hetaryl-, or 6-alkylpurine nucleosides for structure-activity relationship (SAR) studies, particularly in anticancer and antiviral research.

Investigating the Role of 5'-Deoxy Modification in Nucleoside Biology

The 5'-deoxy modification is a critical structural feature that can drastically alter biological activity [1]. This compound serves as a valuable tool for investigating the biological consequences of removing the 5'-hydroxyl group. Researchers can use it to synthesize probes for studying nucleoside metabolism, transport, and incorporation into nucleic acids, or to explore the mechanisms underlying the loss of cytostatic activity observed in 5'-deoxy derivatives.

Synthetic Methodology Development for Nucleoside Chemistry

This compound's specific protecting group pattern (2,3-di-O-acetyl, 6-O-benzoyl) provides a useful platform for developing and optimizing synthetic methodologies in nucleoside chemistry. It has already been employed as a starting material for synthesizing novel 5'-deoxynucleoside derivatives [1]. Process chemists and synthetic methodologists can use it to explore new reactions, such as selective deprotections or novel glycosylation strategies, for constructing modified nucleosides.

• [1] Hocek, M., Holý, A., Votruba, I., & Dvořáková, H. (2000). Cytostatic 6-Arylpurine Nucleosides II. Synthesis of Sugar-Modified Derivatives: 9-(2-Deoxy-β-D-erythro-pentofuranosyl)-, 9-(5-Deoxy-β-D-ribofuranosyl)- and 9-(2,3-Dihydroxypropyl)-6-phenylpurines. Collection of Czechoslovak Chemical Communications, 65(11), 1683-1697. View Source
• [2] Ikejiri, M., Ohshima, T., Kato, K., Toyama, M., Murata, T., Shimotohno, K., & Maruyama, T. (2007). 5′-O-Masked 2′-deoxyadenosine analogues as lead compounds for hepatitis C virus (HCV) therapeutic agents. Bioorganic & Medicinal Chemistry, 15(22), 6882-6892. View Source